Cas no 80301-64-0 (N,N-bis(2-ethylhexyl)-1H-benzotriazole-1-methylamine)

• Product name: N,N-bis(2-ethylhexyl)-1H-benzotriazole-1-methylamine
• CAS No: 80301-64-0
• MF: C₂₃H₄₀N₄
• MW: 372.590505599976
• CID: 985411
• PubChem ID: 166520

N,N-bis(2-ethylhexyl)-1H-benzotriazole-1-methylamine Chemical and Physical Properties

Names and Identifiers

• N,N-bis(2-ethylhexyl)-1H-benzotriazole-1-methylamine
• N-(benzotriazol-1-ylmethyl)-2-ethyl-N-(2-ethylhexyl)hexan-1-amine
• 1-H-Benzotriazole-1-methamine,N,N-di-2-ethylhexyl
• n,n-bis(2-ethylhexyl)-1h-benzotriazole-1-methanamin
• 1H-Benzotriazole-1-methanamine,N,N-bis(2-ethylhexyl)-
• SCHEMBL238663
• 1H-Benzotriazole-1-methanamine, N,N-bis(2-ethylhexyl)-
• EINECS 279-446-5
• W-111547
• DTXSID00868566
• 80301-64-0
• OKQVTLCUHATGDD-UHFFFAOYSA-N

• Inchi： 1S/C23H40N4/c1-5-9-13-20(7-3)17-26(18-21(8-4)14-10-6-2)19-27-23-16-12-11-15-22(23)24-25-27/h11-12,15-16,20-21H,5-10,13-14,17-19H2,1-4H3
• InChI Key： OKQVTLCUHATGDD-UHFFFAOYSA-N
• SMILES： CCCCC(CC)CN(CC(CC)CCCC)CN1C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 372.32529729g/mol
• Monoisotopic Mass: 372.32529729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing